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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075 Get Quote

Introduction

OTS186935 is a potent and selective inhibitor of the protein methyltransferase SUV39H2

(Suppressor of variegation 3-9 homolog 2) with an IC50 value of 6.49 nM[1][2][3][4]. As a

histone methyltransferase, SUV39H2 plays a crucial role in epigenetic regulation by catalyzing

the trimethylation of histone H3 at lysine 9 (H3K9me3), a mark associated with gene silencing

and chromatin condensation[5]. Inhibition of SUV39H2 by OTS186935 has been shown to

suppress tumor growth in xenograft models and regulate the DNA damage response marker,

phosphorylated H2AX (γ-H2AX)[5][6]. These findings make OTS186935 a valuable tool for

research in oncology, epigenetics, and DNA repair pathways.

Proper preparation and storage of OTS186935 hydrochloride stock solutions are critical for

ensuring experimental reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions for in vitro use. This

document provides a detailed protocol for the preparation, handling, and storage of

OTS186935 hydrochloride in DMSO.

Physicochemical and Biological Properties
All quantitative data for OTS186935 hydrochloride are summarized in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₂₅H₂₆ClN₅O₂ · 8/5HCl [1]

Molecular Weight 522.31 g/mol [1][2][6]

Appearance Light yellow to yellow solid [6]

Target
SUV39H2 (Histone

Methyltransferase)
[1][2]

IC₅₀ 6.49 nM [2][3][4][6]

Solubility in DMSO 25 mg/mL (47.86 mM) [6]

Solubility in Water 50 mg/mL (95.73 mM) [6]

Storage (Solid)
4°C, sealed storage, away

from moisture
[1][6]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[1][6]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of OTS186935
hydrochloride in DMSO. Adjust calculations as needed for different desired concentrations.

Materials

OTS186935 hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile filter tips
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Vortex mixer

Ultrasonic bath/sonicator

Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Handle OTS186935 hydrochloride powder in a chemical fume hood or a ventilated

enclosure to avoid inhalation.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Procedure

Equilibration: Before opening, allow the vial of OTS186935 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents moisture

condensation on the compound.

Calculation: Calculate the required volume of DMSO to add. To prepare a 10 mM stock

solution, use the following formula:

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

For example, to prepare a 10 mM stock from 5 mg of OTS186935 hydrochloride (MW =

522.31):

Volume (mL) = [5 mg / 522.31 mg/mmol] / 10 mmol/L = 0.9573 mL

Therefore, you will need to add 957.3 µL of DMSO to 5 mg of the compound.

Weighing: In a chemical fume hood, carefully weigh the desired amount of OTS186935
hydrochloride powder and place it into a sterile tube.

Dissolution:
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Add the calculated volume of high-quality, anhydrous DMSO to the tube containing the

powder. Hygroscopic or old DMSO can significantly reduce solubility[6].

Cap the tube securely and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, sonicate the solution in an ultrasonic bath for 5-10

minutes[6]. The solution should become clear. Visually inspect for any remaining

particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryogenic vials.

For short-term storage (up to 1 month), store the aliquots at -20°C[1][6].

For long-term storage (up to 6 months), store the aliquots at -80°C[1][6].

Ensure all vials are clearly labeled with the compound name, concentration, solvent, and

date of preparation.
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Click to download full resolution via product page

Caption: Mechanism of OTS186935 action on epigenetic and DNA damage pathways.

Stock Solution Preparation Workflow
Caption: Step-by-step workflow for preparing OTS186935 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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